Cas no 1157307-03-3 (1-(3-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one)

• Product Name: 1-(3-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one
• CAS No: 1157307-03-3
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 5250458
• PubChem ID: 43801802
• Update Time: 2025-06-15

1-(3-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1157307-03-3
• EN300-394189
• 1-(3-chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one
• 1-(3-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one

• Inchi： 1S/C10H11ClO2S/c11-9-3-1-2-8(6-9)10(13)7-14-5-4-12/h1-3,6,12H,4-5,7H2
• InChI Key： CDXXHAVWCUJYSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CSCCO)=O

Computed Properties

• Exact Mass: 230.0168285g/mol
• Monoisotopic Mass: 230.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-(3-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one

Recent Advances in the Study of 1-(3-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one (CAS: 1157307-03-3)

1-(3-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one (CAS: 1157307-03-3) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its therapeutic potential.

The synthesis of 1-(3-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one has been optimized to improve yield and purity, making it more accessible for further research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. These methodological advancements have facilitated the compound's use in subsequent biological assays and pharmacological studies.

In terms of biological activity, recent research has demonstrated that 1-(3-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one exhibits promising inhibitory effects on specific enzymatic targets. For instance, studies have shown its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its applicability in the treatment of inflammatory diseases. Additionally, its interaction with cellular receptors has been explored, revealing its ability to modulate signaling pathways that are critical in various disease states.

Mechanistic studies have further elucidated the compound's mode of action at the molecular level. Computational modeling and molecular docking simulations have provided insights into its binding affinity and selectivity for target proteins. These findings are instrumental in guiding the design of derivatives with enhanced pharmacological properties. The compound's stability, bioavailability, and toxicity profiles have also been assessed, laying the groundwork for its potential development into a therapeutic agent.

Despite these advancements, challenges remain in the clinical translation of 1-(3-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 1-(3-Chlorophenyl)-2-[(2-hydroxyethyl)sulfanyl]ethan-1-one (CAS: 1157307-03-3) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural and functional properties, coupled with recent research findings, highlight its potential as a lead compound for the development of novel therapeutics. Continued research and development efforts are expected to further elucidate its applications and pave the way for its clinical evaluation.